Cas no 1270321-22-6 (2-amino-3-(3-ethylphenyl)propanoic acid)

• Product Name: 2-amino-3-(3-ethylphenyl)propanoic acid
• CAS No: 1270321-22-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5830495
• PubChem ID: 55297376
• Update Time: 2025-08-05

2-amino-3-(3-ethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethylphenylalanine
• 2-amino-3-(3-ethylphenyl)propanoic acid
• SCHEMBL15821504
• AKOS006372872
• EN300-1830707
• 1270321-22-6

• Inchi： 1S/C11H15NO2/c1-2-8-4-3-5-9(6-8)7-10(12)11(13)14/h3-6,10H,2,7,12H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： VBHQPSVGLVGLLD-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC(CC)=C1)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 333.8±30.0 °C(Predicted)
• pka: 2.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(3-ethylphenyl)propanoic acid

Introduction to 2-amino-3-(3-ethylphenyl)propanoic acid (CAS No. 1270321-22-6)

2-amino-3-(3-ethylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1270321-22-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a bifunctional structure with both amino and carboxylic acid groups, has garnered attention for its potential applications in drug discovery and molecular engineering. The presence of a phenyl ring substituted with an ethyl group at the third position introduces unique electronic and steric properties, making it a versatile building block for more complex pharmacophores.

The compound’s structural framework positions it as a valuable intermediate in the synthesis of various biologically active molecules. Its dual functionality allows for facile derivatization, enabling chemists to explore modifications that could enhance binding affinity, metabolic stability, or solubility in biological systems. In recent years, the demand for such tailored intermediates has surged, driven by advancements in computational chemistry and high-throughput screening techniques that facilitate rapid molecular optimization.

Recent studies have highlighted the utility of 2-amino-3-(3-ethylphenyl)propanoic acid in the development of novel therapeutic agents. For instance, researchers have investigated its role as a precursor in the synthesis of protease inhibitors, which are critical in treating conditions such as cancer and infectious diseases. The amino group provides a nucleophilic site for covalent bond formation, while the carboxylic acid moiety can participate in salt formation or further esterification reactions, broadening its synthetic utility.

Moreover, the phenyl substituent with an ethyl group at the third position has been shown to influence the compound’s interactions with biological targets. This substitution pattern can modulate electronic properties, affecting both hydrophobicity and hydrogen bonding capabilities. Such tunability is highly desirable in medicinal chemistry, where subtle structural changes can lead to significant improvements in drug efficacy and selectivity.

In the realm of academic research, 2-amino-3-(3-ethylphenyl)propanoic acid has been employed in studies exploring novel synthetic pathways. Researchers have leveraged its reactivity to develop catalytic methods that streamline the construction of complex molecules. These advancements not only improve efficiency but also reduce waste, aligning with growing environmental concerns in chemical synthesis. The compound’s role in green chemistry initiatives underscores its importance as a sustainable building block.

From a commercial perspective, the growing interest in 2-amino-3-(3-ethylphenyl)propanoic acid reflects its potential as a commercial product for pharmaceutical companies. Its synthesis has been optimized for scalability, ensuring that it can meet the demands of industrial applications without compromising purity or yield. As drug development continues to evolve toward more personalized and targeted therapies, intermediates like this one will play an increasingly pivotal role.

The compound’s versatility extends beyond pharmaceuticals into materials science and agrochemicals. Its structural features make it a candidate for designing advanced polymers or specialty chemicals with tailored properties. For example, its ability to form stable salts and esters could be exploited in creating novel coatings or adhesives that exhibit improved performance under specific conditions.

In conclusion, 2-amino-3-(3-ethylphenyl)propanoic acid (CAS No. 1270321-22-6) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural attributes and reactivity make it an indispensable tool for researchers and industry professionals alike. As our understanding of molecular interactions deepens, the importance of such intermediates is expected to grow further, driving innovation in drug discovery and beyond.